3-Amino-1-(2,5-dimethylthiophen-3-yl)-2-methylpropan-1-ol

• Molecular Formula: C10H17NOS
• Molecular Weight: 199.32 g/mol
• IUPAC Name: 3-amino-1-(2,5-dimethylthiophen-3-yl)-2-methylpropan-1-ol
• InChI: InChI=1S/C10H17NOS/c1-6(5-11)10(12)9-4-7(2)13-8(9)3/h4,6,10,12H,5,11H2,1-3H3
• InChI Key: JJTQCGMHNNLRSI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(S1)C)C(C(C)CN)O

Description

3-Amino-1-(2,5-dimethylthiophen-3-yl)-2-methylpropan-1-ol is a synthetic organic compound featuring a thiophene ring system substituted with methyl groups and a propanolamine side chain. This specific molecular architecture, which incorporates both nitrogen and oxygen heteroatoms, makes it a compound of significant interest in medicinal chemistry and pharmaceutical research for the design and development of new bioactive molecules. Thiophene derivatives are a prominent class of heterocyclic compounds widely studied for their diverse biological activities. Research on closely related structural analogues has indicated that such compounds can possess notable antidepressant properties by acting as ligands for biological targets like the human serotonin transporter (hSERT) . The molecular structure of this compound suggests potential for similar applications, serving as a key intermediate or precursor in the synthesis of potential psychotherapeutic agents . Its mechanism of action, inferred from related molecules, may involve interaction with monoamine transporters in the central nervous system . This product is offered for research purposes as a building block in chemical synthesis and for in vitro biological screening. It is supplied as a high-purity material to ensure consistent and reliable experimental results. This product is designated For Research Use Only and is not intended for diagnostic, therapeutic, or any other human use.

Preparation Methods

Preparation Methods Analysis

General Synthetic Strategy

The preparation of 3-Amino-1-(2,5-dimethylthiophen-3-yl)-2-methylpropan-1-ol typically involves:

• Step 1: Functionalization of the thiophene ring to introduce the 2,5-dimethyl substitution pattern.
• Step 2: Attachment of a suitable side chain precursor (often a ketone or halogenated intermediate) at the 3-position of the thiophene.
• Step 3: Introduction of the amino and hydroxyl groups on the propan-1-ol side chain via amination and reduction steps, often stereoselective to obtain desired isomers.

Specific Synthetic Routes

Preparation via Ketone Intermediate and Enantioselective Reduction

A closely related synthetic approach is described for analogues such as 3-methylamino-1-(2-thienyl)-1-propanone, which shares structural similarity with the target compound. The process involves:

• Synthesis of the ketone intermediate: Reaction of thiophene derivatives with 3-chloropropionic acid chloride, followed by amination with methylamine to yield 3-methylamino-1-(2-thienyl)-1-propanone.

• Enantioselective reduction: The ketone is reduced to the corresponding amino alcohol (i.e., the target amino alcohol) using microbial dehydrogenases or catalytic asymmetric hydrogenation, affording high enantiomeric excess and yield (reported yield ~74%, enantiomeric purity ~72% ee).

This method is advantageous due to:

• Economical and straightforward reaction conditions.
• Avoidance of expensive or labile reagents.
• Potential for scale-up without complex chromatographic purification.

Alternative Amination and Reduction Procedures

• Amination via iminium ion intermediates: Secondary amines can be reacted with paraformaldehyde or dibromomethane to form iminium ions, which then undergo nucleophilic addition with aromatic or heteroaromatic compounds such as thiophene derivatives. This method allows for the introduction of amino groups adjacent to aromatic rings.

• Hydrogenolysis and deprotection: Protecting groups on amines can be removed via catalytic hydrogenolysis using Pd(OH)2 under hydrogen atmosphere, yielding free amino alcohols in high purity.

• Use of mild reducing agents: Schwartz reagent (zirconocene chloride hydride) can be employed for N-deacylation and other mild transformations to preserve sensitive functional groups.

Thiophene Functionalization and Methyl Substitution

• The 2,5-dimethyl substitution on the thiophene ring can be introduced via selective methylation of thiophene precursors or by using commercially available 2,5-dimethylthiophene as starting material.

• Claisen–Schmidt condensation and other acid-catalyzed condensation reactions are commonly used in synthesizing thiophene derivatives with various substitutions.

Data Table: Comparative Summary of Preparation Methods

Step	Method Description	Key Reagents	Conditions	Yield & Purity	Notes
1	Formation of ketone intermediate (3-methylamino-1-(2-thienyl)-1-propanone)	Thiophene, 3-chloropropionic acid chloride, methylamine	Standard acylation and amination	High yield; scalable	Intermediate for amino alcohol synthesis
2	Enantioselective reduction of ketone to amino alcohol	Microbial dehydrogenase or catalytic hydrogenation	Mild temperature, aqueous or organic solvent	~74% yield, 72% ee	Economical, avoids chromatography
3	Amination via iminium ion formation	Secondary amine, paraformaldehyde or dibromomethane	Toluene or THF solvent, room temp	Moderate to high yield	Enables introduction of amino group adjacent to heteroaromatic ring
4	Hydrogenolysis deprotection	Pd(OH)2 catalyst, H2 atmosphere	Room temp, methanol solvent	Quantitative	Removes protecting groups efficiently
5	Thiophene methylation or use of 2,5-dimethylthiophene	Methylating agents or commercial sources	Varies	High	Provides correct substitution pattern

In-Depth Research Findings

• Enzymatic reduction has been demonstrated as a highly selective and environmentally friendly method for converting ketone intermediates to chiral amino alcohols, reducing the need for harsh reagents and complex purification.

• The use of iminium ion intermediates in amination reactions allows for regioselective and stereoselective introduction of amino groups, which is critical for maintaining the integrity of the thiophene ring and obtaining the desired stereochemistry.

• Protecting group strategies such as N-acylation followed by mild deprotection ensure that sensitive amino functionalities are preserved during multi-step synthesis.

• Thiophene derivatives with methyl substituents at 2 and 5 positions exhibit altered electronic properties that can influence the reactivity of the side chain and the overall synthetic route. Careful selection of methylation steps or starting materials is essential.

Chemical Reactions Analysis

3-Amino-1-(2,5-dimethylthiophen-3-yl)-2-methylpropan-1-ol can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using reagents like potassium permanganate or chromium trioxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reagents like lithium aluminum hydride or sodium borohydride.

Substitution: This reaction involves the replacement of one functional group with another, often using reagents like halogens or nucleophiles.

Scientific Research Applications

3-Amino-1-(2,5-dimethylthiophen-3-yl)-2-methylpropan-1-ol has several scientific research applications, including:

Medicinal Chemistry: It is used in the synthesis of potential therapeutic agents due to its biological activity.

Material Science: It is used in the development of new materials with specific properties, such as conductivity or fluorescence.

Biological Research: It is used as a probe or reagent in various biological assays and experiments.

Mechanism of Action

The mechanism of action of 3-Amino-1-(2,5-dimethylthiophen-3-yl)-2-methylpropan-1-ol involves its interaction with specific molecular targets and pathways. These interactions can lead to various biological effects, such as inhibition of enzymes or modulation of receptor activity. The exact molecular targets and pathways involved can vary depending on the specific application and context .

Comparison with Similar Compounds

Key Observations:

Aromatic Group Impact :

• The thiophene-based compounds (e.g., the main compound and ’s analog) exhibit sulfur-mediated electronic effects, which may enhance hydrogen-bonding capabilities compared to purely carbocyclic systems like benzene or toluyl .
• Substituent positions on the thiophene (e.g., 2,5-dimethyl vs. unsubstituted thiophen-2-yl) influence steric hindrance and crystal packing, as seen in hydrogen-bonding patterns in related structures .

The absence of an amino group in ’s toluyl propanol renders it less polar, making it suitable for fragrance applications where volatility is prioritized .

Branching and Steric Effects :

• The methyl branch at C2 in the main compound may restrict rotational freedom, affecting conformational stability in receptor binding or crystallization .

Research Findings and Implications

• Substitution patterns on the thiophene (e.g., 2,5-dimethyl groups) may disrupt or redirect these networks compared to simpler analogs .

Biological Activity

3-Amino-1-(2,5-dimethylthiophen-3-yl)-2-methylpropan-1-ol is a thiophene derivative that has garnered attention for its potential biological activities. This compound is characterized by its unique structural features, which contribute to its interaction with biological systems. Understanding its biological activity is crucial for its applications in medicinal chemistry and pharmacology.

Property	Value
Molecular Formula	C10H17NOS
Molecular Weight	199.32 g/mol
IUPAC Name	3-amino-1-(2,5-dimethylthiophen-3-yl)-2-methylpropan-1-ol
InChI Key	JJTQCGMHNNLRSI-UHFFFAOYSA-N
Canonical SMILES	CC1=CC(=C(S1)C)C(C(C)CN)O

The biological activity of 3-Amino-1-(2,5-dimethylthiophen-3-yl)-2-methylpropan-1-ol primarily involves its interaction with specific molecular targets, including enzymes and receptors. These interactions can lead to various biological effects such as:

• Enzyme Inhibition : The compound may inhibit certain enzymes involved in metabolic pathways.
• Receptor Modulation : It can modulate receptor activities, impacting signaling pathways relevant to various physiological processes.

Pharmacological Effects

Research indicates that 3-Amino-1-(2,5-dimethylthiophen-3-yl)-2-methylpropan-1-ol exhibits several pharmacological effects:

• Antioxidant Activity : The compound demonstrates significant antioxidant properties, which can protect cells from oxidative stress.
• Anti-inflammatory Effects : Preliminary studies suggest that it may reduce inflammation in various models.
• Neuroprotective Properties : Some investigations have indicated potential neuroprotective effects, making it a candidate for treating neurodegenerative diseases.

Case Studies

Several studies have explored the biological activity of thiophene derivatives similar to 3-Amino-1-(2,5-dimethylthiophen-3-yl)-2-methylpropan-1-ol:

• A comparative study on thiophene derivatives revealed that compounds with amino and hydroxyl groups exhibited enhanced anti-inflammatory activity compared to their counterparts lacking these functional groups .
• In a study focusing on the synthesis of related compounds, researchers observed that introducing specific substituents significantly altered the biological activity profiles, indicating the importance of structural modifications in enhancing efficacy .

Research Applications

The compound is being investigated for various applications in:

• Medicinal Chemistry : As a scaffold for developing new therapeutic agents targeting inflammation and neurodegeneration.
• Material Science : Its unique properties may be exploited in creating new materials with specific functionalities.